Cas no 436130-56-2 (2,4-Dichlorobenzyl 2-iodobenzoate)

2,4-Dichlorobenzyl 2-iodobenzoate structure
436130-56-2 structure
Product Name:2,4-Dichlorobenzyl 2-iodobenzoate
CAS No:436130-56-2
MF:C14H9Cl2IO2
MW:407.030534505844
CID:2827635
PubChem ID:3828547
Update Time:2025-04-21

2,4-Dichlorobenzyl 2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • 644-900-7
    • DTXSID90396989
    • AKOS024416447
    • 2,4-DICHLOROBENZYL 2-IODOBENZOATE
    • 436130-56-2
    • 2,4-Dichlorobenzyl 2-iodobenzoate
    • Inchi: 1S/C14H9Cl2IO2/c15-10-6-5-9(12(16)7-10)8-19-14(18)11-3-1-2-4-13(11)17/h1-7H,8H2
    • InChI Key: TTYSYDILQFPOTF-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C(=O)OCC1C=CC(=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 405.90243Da
  • Monoisotopic Mass: 405.90243Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 26.3Ų
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